Cas no 83013-81-4 ((-)-melilotocarpan D)

(-)-melilotocarpan D structure
(-)-melilotocarpan D structure
Product name:(-)-melilotocarpan D
CAS No:83013-81-4
MF:C17H16O6
MW:316.305345535278
CID:2034139
PubChem ID:23259933

(-)-melilotocarpan D Chemical and Physical Properties

Names and Identifiers

    • (-)-melilotocarpan D
    • fistulaflavonoid A
    • (6aR,11aR)-6a,11a-Dihydro-3,9-dimethoxy-6H-benzofuro[3,2-c][1]benzopyran-4,10-diol (ACI)
    • 6H-Benzofuro[3,2-c][1]benzopyran-4,10-diol, 6a,11a-dihydro-3,9-dimethoxy-, (6aR-cis)- (ZCI)
    • Melilotocarpan D
    • 4,10-Dihydroxy-3,9-dimethoxypterocarpan
    • SCHEMBL20138484
    • 3,9-dimethoxy-6a,11a-dihydro-6H-[1]benzouro[3,2-c]chromene-4,10-diol
    • LMPK12070084
    • 4,10-Dihydroxy-3,10-dimethoxypterocarpan
    • CHEBI:175055
    • DTXSID901131885
    • 83013-81-4
    • (6aR,11aR)-6a,11a-Dihydro-3,9-dimethoxy-6H-benzofuro[3,2-c][1]benzopyran-4,10-diol
    • 6H-Benzofuro[3,2-c][1]benzopyran-4,10-diol, 6a,11a-dihydro-3,9-dimethoxy-, (6aR,11aR)-
    • SCHEMBL20138482
    • Meliotocarpan D
    • FS-8473
    • AKOS040734288
    • Inchi: 1S/C17H16O6/c1-20-11-6-4-9-15-10(7-22-16(9)13(11)18)8-3-5-12(21-2)14(19)17(8)23-15/h3-6,10,15,18-19H,7H2,1-2H3/t10-,15-/m0/s1
    • InChI Key: TYCXZCXHNKDQCZ-BONVTDFDSA-N
    • SMILES: OC1C(OC)=CC=C2[C@@H]3OC4C(=C(C=CC=4[C@@H]3COC=12)OC)O

Computed Properties

  • Exact Mass: 316.09468823g/mol
  • Monoisotopic Mass: 316.09468823g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 431
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 77.4Ų

(-)-melilotocarpan D Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
ChemFaces
CFN95401-5mg
Meliotocarpan D
83013-81-4 >=95%
5mg
$413 2023-09-19

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(CAS:83013-81-4)MeliotocarpanD
CRN0438
Purity:≥98%
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